
Proper Disposal of 6-O-(Triphenylmethyl)-D-
glucose: A Safety and Operations Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-O-(Triphenylmethyl)-D-glucose

Cat. No.: B130715 Get Quote

For researchers, scientists, and drug development professionals, the responsible disposal of

chemical reagents is paramount for ensuring laboratory safety, environmental protection, and

regulatory compliance. This guide provides detailed, step-by-step procedures for the proper

disposal of 6-O-(Triphenylmethyl)-D-glucose.

While D-glucose is generally considered non-hazardous, the presence of the triphenylmethyl

(trityl) group necessitates a cautious approach to waste management.[1][2] Compounds

containing the triphenylmethyl group can be hazardous, with precursors like triphenylmethyl

chloride being classified as corrosive and very toxic to aquatic life.[3][4] In the absence of a

specific Safety Data Sheet (SDS) definitively classifying 6-O-(Triphenylmethyl)-D-glucose as

non-hazardous, it is prudent to manage it as a hazardous chemical waste.[1]

Immediate Safety and Handling
Before initiating any disposal procedures, ensure you are wearing appropriate personal

protective equipment (PPE), including safety glasses or goggles, a lab coat, and chemical-

resistant gloves.[1] All handling of the solid compound and its waste should be conducted in a

well-ventilated area or a chemical fume hood to avoid inhalation of any dust.[5]

Quantitative Safety Data
The following table summarizes key safety and physical data for 6-O-(Triphenylmethyl)-D-
glucose and its constituent parts for easy reference.
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Property
6-O-
(Triphenylmethyl)-
D-glucose

D-(+)-Glucose
Triphenylmethyl
Chloride
(Precursor)

CAS Number 67919-34-0[6] 50-99-7[2] 76-83-5[7]

Molecular Formula C₂₅H₂₆O₆[6] C₆H₁₂O₆[8] C₁₉H₁₅Cl[7]

Molecular Weight 422.47 g/mol [6] 180.16 g/mol 278.77 g/mol [7]

Appearance
White Crystalline

Solid[9]

White crystalline

powder

White to yellowish

solid[7]

Melting Point 95-97 °C[9] 146 °C[8] 109-112 °C[7]

GHS Hazard

Statements

Not classified by some

vendors[9]

Not classified as

hazardous[2]

Causes severe skin

burns and eye

damage, Very toxic to

aquatic life[4]

Step-by-Step Disposal Protocol
The recommended disposal protocol for 6-O-(Triphenylmethyl)-D-glucose involves treating it

as hazardous solid chemical waste. Do not dispose of this chemical in the regular trash or

down the drain.[10]

Step 1: Waste Characterization and Segregation

Treat as Hazardous Waste: Due to the hazardous potential of the triphenylmethyl group,

classify waste 6-O-(Triphenylmethyl)-D-glucose as hazardous solid chemical waste.[1]

Segregate Waste: Do not mix this waste with other waste streams, particularly non-

hazardous waste.[5] If it has been mixed with solvents or other chemicals, the entire mixture

must be disposed of as hazardous waste, accounting for the hazards of all components.[1]

Step 2: Containerization and Labeling

Use a Compatible Container: Place the solid waste, along with any contaminated materials

(e.g., weighing paper, gloves, pipette tips), into a clean, dry, and chemically compatible
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container with a secure, sealable lid.[5] If possible, use the original container.[11]

Properly Label the Container: Affix a "Hazardous Waste" label to the container.[1] The label

must clearly state the full chemical name: "6-O-(Triphenylmethyl)-D-glucose".[5] Also

include the approximate quantity and the date of accumulation.

Step 3: Storage

Designated Storage Area: Store the sealed and labeled hazardous waste container in a

designated satellite accumulation area within the laboratory.

Ensure Safe Storage: The storage area should be secure, away from incompatible materials,

and designed to prevent accidental spills or release.

Step 4: Arrange for Disposal

Contact EHS: Arrange for the collection of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed professional waste

disposal service.[1][10]

Provide Documentation: Be prepared to provide the SDS for triphenylmethyl chloride and

any other available safety information to the waste disposal personnel.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 6-O-
(Triphenylmethyl)-D-glucose.
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Start: 6-O-(Triphenylmethyl)-D-glucose Waste

Is a specific SDS available stating it is non-hazardous?

Treat as Hazardous Chemical Waste

No (or uncertain)

Containerize in a sealed, compatible container

Label with 'Hazardous Waste' and full chemical name

Store in designated satellite accumulation area

Arrange for pickup by EHS or licensed waste disposal service

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal decision workflow for 6-O-(Triphenylmethyl)-D-glucose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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